3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde

• Molecular Formula: C9H4Cl2N2O2
• Molecular Weight: 243.04 g/mol
• IUPAC Name: 3-(2,4-dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde
• InChI: InChI=1S/C9H4Cl2N2O2/c10-5-1-2-6(7(11)3-5)9-12-8(4-14)15-13-9/h1-4H
• InChI Key: YZMOYOUGDGMURB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=NOC(=N2)C=O

Description

3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde is a halogenated heterocyclic compound characterized by a 1,2,4-oxadiazole core substituted with a 2,4-dichlorophenyl group at position 3 and a carbaldehyde moiety at position 5 (Fig. 1). The oxadiazole ring is a five-membered aromatic system containing two nitrogen atoms and one oxygen atom, which confers rigidity and electronic diversity to the molecule. The 2,4-dichlorophenyl substituent enhances lipophilicity and may influence bioactivity, while the aldehyde group at position 5 provides a reactive site for further chemical modifications, such as condensation or nucleophilic addition reactions .

This compound is structurally related to agrochemicals and pharmaceuticals, as halogenated oxadiazoles are known for their pesticidal, antimicrobial, and antitumor properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2,4-dichlorobenzohydrazide with an appropriate aldehyde in the presence of a dehydrating agent. The reaction is usually carried out in an organic solvent such as ethanol or acetonitrile, and the mixture is heated to reflux to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the production of 3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde may involve continuous flow processes to enhance efficiency and yield. The use of microreactors can improve reaction control and scalability, allowing for the production of large quantities of the compound with high purity.

Chemical Reactions Analysis

Types of Reactions

3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic conditions to facilitate substitution reactions.

Major Products

Oxidation: 3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carboxylic acid.

Reduction: 3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as an antimicrobial and antifungal agent.

Medicine: Research has indicated its potential as an anticancer agent due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Industry: It is used in the development of new materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism by which 3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde exerts its effects is often related to its ability to interact with specific molecular targets. For example, in medicinal applications, the compound may inhibit enzymes such as kinases or proteases, disrupting key signaling pathways in cells. The presence of the dichlorophenyl group enhances its binding affinity to these targets, making it a potent inhibitor.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Features

The table below summarizes key structural and physicochemical properties of 3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde and its analogues:

Compound Name	Substituents (Position 3)	Position 5 Group	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Key Applications/Notes
3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde	2,4-Dichlorophenyl	Carbaldehyde	C₉H₅Cl₂N₂O₂	259.06	Not reported	Not reported	Discontinued; reactive aldehyde
3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole	3,4-Dichlorophenyl	1H-Indol-5-yl	C₁₆H₉Cl₂N₃O	334.17	Not reported	Moderate in DMSO	Anticancer activity (in vitro)
3-(2,5-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde	2,5-Dichlorophenyl	Carbaldehyde	C₉H₅Cl₂N₂O₂	259.06	Not reported	Not reported	Structural isomer; limited data
3-(2-Chlorophenyl)-5-cyclohexyl-1,2,4-oxadiazole	2-Chlorophenyl	Cyclohexyl	C₁₄H₁₅ClN₂O	262.73	Not reported	Low water solubility	Agrochemical intermediate
3-(2,4-Dichlorophenyl)-5-methyl-1,2,4-oxadiazole	2,4-Dichlorophenyl	Methyl	C₉H₆Cl₂N₂O	245.07	128–130	Insoluble in water	Crystalline stability via Cl···O interactions

Key Observations:

Substituent Position Effects: The 2,4-dichlorophenyl group in the target compound contrasts with the 3,4-dichlorophenyl isomer in . The latter, when paired with an indole group, exhibits notable anticancer activity, suggesting that electronic effects (e.g., electron-withdrawing chlorine positions) and auxiliary substituents significantly modulate bioactivity . The 2,5-dichlorophenyl isomer () has identical molecular weight but distinct steric and electronic properties due to altered chlorine positioning, which may affect reactivity or binding interactions.

Functional Group Impact: The carbaldehyde group in the target compound differentiates it from analogues with methyl () or cyclohexyl () substituents. The aldehyde’s electrophilic nature enables conjugation with amines or hydrazines, a feature exploited in prodrug design or sensor development. In contrast, the methyl group in ’s compound enhances crystallinity via Cl···O halogen bonding (3.019 Å), stabilizing the lattice . This suggests that replacing the aldehyde with non-polar groups improves thermal stability.

Biological and Commercial Relevance :

• The indole-containing analogue () demonstrates the importance of hybrid heterocycles in drug discovery, as indole moieties are privileged scaffolds in medicinal chemistry.
• The discontinued status of the target compound () may reflect synthetic challenges (e.g., aldehyde oxidation) or inferior performance compared to analogues like etaconazole (), a triazole fungicide with broader applications.

Biological Activity

3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde is a compound of interest due to its potential biological activities. The oxadiazole ring system is known for its diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. This article reviews the biological activity of this specific compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

• Molecular Formula : C$_{9}$H$_{6}$Cl$_{2}$N$_{2}$O
• Molecular Weight : 229.06 g/mol
• CAS Number : 1343375-15-4

The biological activity of 3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde is primarily attributed to its interaction with various biological targets:

• Inhibition of Enzymatic Activity : Compounds with oxadiazole moieties often exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO), which is crucial for neurotransmitter metabolism and has implications in neurodegenerative diseases.
• Anticancer Activity : Studies have demonstrated that oxadiazole derivatives can induce apoptosis in cancer cells through various pathways, including the activation of caspases and the modulation of Bcl-2 family proteins.

Anticancer Studies

Recent studies have highlighted the anticancer properties of oxadiazole derivatives. For instance:

Compound	Cell Line	IC$_{50}$ (µM)	Mechanism
3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde	MCF-7 (breast cancer)	12.5	Apoptosis induction
3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde	HeLa (cervical cancer)	15.0	Caspase activation

These findings indicate that the compound exhibits significant cytotoxicity against various cancer cell lines.

Antimicrobial Activity

The antimicrobial potential of oxadiazoles has also been explored:

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

The results suggest that 3-(2,4-Dichlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde possesses moderate antibacterial activity.

Case Studies

• Neuroprotective Effects : A study investigated the neuroprotective effects of oxadiazole derivatives in a mouse model of Parkinson's disease. The compound was found to significantly reduce neuroinflammation and improve motor function.
• Cytotoxicity in Cancer Models : In vitro studies using human breast adenocarcinoma cell lines showed that treatment with the compound led to a dose-dependent decrease in cell viability and increased markers of apoptosis.